molecular formula C14H13FN4O3 B2872390 8-(4-fluorophenyl)-2-(2-oxopropyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione CAS No. 941917-77-7

8-(4-fluorophenyl)-2-(2-oxopropyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione

Cat. No.: B2872390
CAS No.: 941917-77-7
M. Wt: 304.281
InChI Key: JXNHPOHOKIUZPM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

8-(4-Fluorophenyl)-2-(2-oxopropyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione (CAS: 1105190-03-1) is a fused heterocyclic compound with a 7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4-dione core. Key structural features include:

  • 8-(4-Fluorophenyl) substituent: Enhances lipophilicity and may influence receptor binding via halogen interactions .

This compound belongs to a class of annelated triazinones investigated for anticancer and analgesic activities. Its structural framework aligns with patented derivatives of 7,8-dihydroimidazo[2,1-c][1,2,4]triazin-4(6H)-ones, which are recognized for antitumor applications .

Properties

IUPAC Name

8-(4-fluorophenyl)-2-(2-oxopropyl)-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3,4-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H13FN4O3/c1-9(20)8-19-13(22)12(21)18-7-6-17(14(18)16-19)11-4-2-10(15)3-5-11/h2-5H,6-8H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JXNHPOHOKIUZPM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)CN1C(=O)C(=O)N2CCN(C2=N1)C3=CC=C(C=C3)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H13FN4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

304.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

The compound 8-(4-fluorophenyl)-2-(2-oxopropyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione is a member of the imidazo[2,1-c][1,2,4]triazine family, noted for its diverse biological activities including potential anticancer properties. This article reviews its biological activity based on recent studies and findings.

Chemical Structure and Properties

The molecular formula of the compound is C14H13FN4O3C_{14}H_{13}FN_4O_3, with a molecular weight of 304.28 g/mol. The presence of a fluorine atom and ketone groups in its structure may impart unique chemical reactivity and biological activity.

PropertyValue
Molecular FormulaC₁₄H₁₃FN₄O₃
Molecular Weight304.28 g/mol
CAS Number941917-77-7

Anticancer Properties

Research indicates that derivatives of imidazo[2,1-c][1,2,4]triazine exhibit significant anticancer activity. Specifically, compounds similar to 8-(4-fluorophenyl)-2-(2-oxopropyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione have been shown to possess strong antiproliferative effects against various cancer cell lines. For instance:

  • Triazine derivatives have demonstrated effectiveness as antimetabolites and mechanism-based irreversible inactivators of specific enzymes involved in cancer cell proliferation .
  • In vitro studies have shown that certain trifluoromethylated triazinones exhibit stronger anticancer activities compared to pemetrexed (a clinically approved drug) with better selectivity indices .

The mechanism by which these compounds exert their anticancer effects includes:

  • Inhibition of Enzyme Activity : Some triazine derivatives act as suicide substrates that irreversibly inhibit key enzymes necessary for cancer cell survival .
  • Induction of Apoptosis : Studies have suggested that these compounds can trigger apoptotic pathways in cancer cells, leading to programmed cell death .

Study on Zebrafish Development

A significant study evaluated the effects of various triazine derivatives on zebrafish embryos to assess developmental toxicity and potential anticancer efficacy. The study found that certain compounds exhibited concentration-dependent toxicity but also protective effects against oxidative stress in erythrocytes . Key findings include:

  • Compounds demonstrated varying levels of toxicity based on concentration.
  • The most promising candidates showed minimal adverse effects on normal cells while effectively targeting cancer cells.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Thermal Stability

Thermal stability studies of annelated triazinones reveal substituent-dependent decomposition patterns:

  • 8-(4-Fluorophenyl) vs. 8-(Chlorophenyl/Methylphenyl): Fluorophenyl-substituted triazinones exhibit moderate thermal stability, while chlorophenyl analogs display variable stability depending on substitution position. For instance, ethyl 2-(4-oxo-8-substituted-triazin-3-yl)acetates with chlorine substituents show divergent decomposition pathways compared to fluorinated derivatives .
  • 2-(2-Oxopropyl) vs. 3-(Trifluoromethyl): The 2-oxopropyl group may reduce thermal resistance compared to trifluoromethylated analogs (e.g., 3-(trifluoromethyl)-substituted triazinones), which demonstrate enhanced stability due to the electron-withdrawing CF₃ group .

Table 1: Thermal Stability of Selected Triazinones

Compound Substituents Decomposition Onset (°C) Key Reference
Target Compound 8-(4-Fluorophenyl), 2-(2-oxopropyl) Not reported
Ethyl 2-(4-oxo-8-(3-Cl-phenyl)acetate 8-(3-Chlorophenyl) 220–230
3-(Trifluoromethyl)-8-(2-Me-phenyl) 8-(2-Methylphenyl) 250–260
Anticancer Activity
  • Target Compound: Limited direct data, but structurally related 8-aryl-3-substituted triazinones show antiproliferative effects. For example, 8-(3-chlorophenyl) analogs exhibit selective cytotoxicity against cancer cells (e.g., A549, HeLa) via necrosis induction .
  • Trifluoromethylated Analogs: 3-(Trifluoromethyl)-substituted derivatives (e.g., Compounds I–VIII) demonstrate potent anticancer activity with reduced toxicity to non-tumor (Vero) cells, attributed to the CF₃ group’s metabolic resistance .
  • Apoptosis vs. Necrosis : Unlike trifluoromethyl derivatives (e.g., Compound II and V), which activate caspases-3 and -9 for apoptosis, the target compound’s 2-oxopropyl group may favor necrotic pathways due to differing electronic effects .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.